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Compound of Interest

Compound Name: Sirtuin modulator 1

Cat. No.: B2562750

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of Sirtuin modulator 1, a compound class used to
study and target sirtuin enzymes, which are involved in a variety of cellular processes including
aging, metabolism, and stress response. Adherence to these procedures is critical for
laboratory safety and environmental protection.

Hazard and Disposal Summary

Proper disposal of Sirtuin modulator 1 is dictated by its chemical properties and associated
hazards. The following table summarizes key information derived from safety data sheets
(SDS) for a representative Sirtuin-1 inhibitor.
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Parameter

Information

Reference

Product Identification

Sirtuin-1 inhibitor 1

[1]

CAS Number

945114-10-3

[1]

Primary Hazards

Harmful if swallowed. Very
toxic to aquatic life with long-

lasting effects.

[1]

Personal Protective Equipment
(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.

Wash skin thoroughly after

handling. Do not eat, drink, or
Handling smoke when using this [1]
product. Avoid release to the

environment.

Store in a well-ventilated

place. Keep container tightly

closed. Specific storage
Storage temperatures for stock
solutions are -80°C for 6

months and -20°C for 1 month.

[2]

Dispose of contents and
Disposal Method container to an approved [1]

waste disposal plant.

Spill Response Collect spillage. [1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Sirtuin modulator
1. This procedure is based on standard laboratory safety practices and information from
available safety data sheets.

1. Personal Protective Equipment (PPE):
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Before handling the chemical, ensure you are wearing appropriate PPE, including safety
goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

. Waste Segregation:

Designate a specific, clearly labeled waste container for Sirtuin modulator 1 and any
materials contaminated with it. The label should include the chemical name and hazard
symbols (e.g., "Harmful,” "Dangerous for the environment").

. Handling and Transfer:

If transferring the chemical to a waste container, do so in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of any dust or aerosols.
Use a dedicated spatula or other transfer tool to avoid cross-contamination.

. Contaminated Materials:

Any materials that have come into contact with Sirtuin modulator 1, such as pipette tips,
gloves, and weighing paper, must be considered contaminated and disposed of in the
designated chemical waste container.

. Aqueous Solutions:

Do not dispose of aqueous solutions containing Sirtuin modulator 1 down the drain. Due to
its high aquatic toxicity, this can have detrimental effects on the environment. Collect all
agueous waste in a labeled, sealed container.

. Organic Solvent Solutions:

If Sirtuin modulator 1 is dissolved in an organic solvent (e.g., DMSO), the waste should be
collected in a container specifically designated for halogenated or non-halogenated organic
solvent waste, depending on the solvent used.

. Final Disposal:

Once the waste container is full, seal it securely.
Arrange for pickup and disposal by a licensed chemical waste management company. Follow
your institution's specific procedures for hazardous waste disposal.
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Experimental Workflow for Chemical Waste
Disposal

The logical workflow for handling and disposing of chemical waste like Sirtuin modulator 1 in

a laboratory setting is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Sirtuin-1 inhibitor 1|945114-10-3|MSDS [dcchemicals.com]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Sirtuin Modulator 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2562750#sirtuin-modulator-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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